molecular formula C19H27NO5S B2400135 2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone CAS No. 1797632-40-6

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone

Cat. No. B2400135
CAS RN: 1797632-40-6
M. Wt: 381.49
InChI Key: SVGDXLKVXGAULX-UHFFFAOYSA-N
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Description

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H27NO5S and its molecular weight is 381.49. The purity is usually 95%.
BenchChem offers high-quality 2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

This compound and its derivatives have been synthesized and evaluated for their potential biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. For instance, novel compounds derived from benzofuran have shown significant anti-inflammatory, analgesic, and anticonvulsant activities, highlighting the therapeutic potential of such chemical structures in medical research (El-Sawy et al., 2014).

Pharmacological Evaluation

Further studies have explored the pharmacological properties of related compounds, including their antibacterial and antifungal activities. These investigations provide a foundation for developing new therapeutic agents targeting various microbial infections (Mistry & Desai, 2006).

Antibiotic Synthesis

Research into the synthesis of substituted azetidinyl compounds has led to the development of new classes of heteroatom-activated beta-lactam antibiotics with significant activity against Gram-negative bacteria, showcasing the compound's relevance in antibiotic discovery (Woulfe & Miller, 1985).

Metal Complexation and Tautomerism

Studies have also focused on the tautomerism and metal complexation of related oxazoline compounds, contributing to the understanding of their structural and electronic properties, which are crucial for the development of coordination compounds and catalysts (Jones et al., 2013).

Natural Product Derivatives

Research on natural product derivatives, such as isobenzofuranone compounds isolated from marine fungi, has revealed their cytotoxic and antibacterial activities. These findings underscore the importance of such compounds in the search for new bioactive substances with potential applications in cancer therapy and infection control (Lan et al., 2014).

properties

IUPAC Name

2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-1-[3-(2-methylpropylsulfonyl)azetidin-1-yl]ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H27NO5S/c1-13(2)12-26(22,23)15-9-20(10-15)17(21)11-24-16-7-5-6-14-8-19(3,4)25-18(14)16/h5-7,13,15H,8-12H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SVGDXLKVXGAULX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CS(=O)(=O)C1CN(C1)C(=O)COC2=CC=CC3=C2OC(C3)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H27NO5S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone

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